(6-bromo(2-naphthyloxy))-N,N-dibenzamide

• Molecular Formula: C23H16BrNO2
• Molecular Weight: 418.3 g/mol
• IUPAC Name: (6-bromonaphthalen-2-yl) N,N-diphenylcarbamate
• InChI: InChI=1S/C23H16BrNO2/c24-19-13-11-18-16-22(14-12-17(18)15-19)27-23(26)25(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-16H
• InChI Key: JHOWALJLVGITEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)OC3=CC4=C(C=C3)C=C(C=C4)Br

Description

The compound “(6-bromo(2-naphthyloxy))-N,N-dibenzamide” is a benzamide derivative featuring a brominated naphthyloxy substituent and two benzamide groups attached to a central nitrogen atom. The bromine atom at the 6-position of the naphthyloxy group likely enhances electrophilic reactivity, while the dibenzamide moiety may influence steric bulk and solubility. Such compounds are typically synthesized via coupling reactions between benzoyl chlorides and amine derivatives, as seen in related benzamide syntheses (e.g., ) . Potential applications include roles in medicinal chemistry or materials science, given the prevalence of benzamides in drug design and catalysis () .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-bromo(2-naphthyloxy))-N,N-dibenzamide typically involves the following steps:

Preparation of 6-bromo-2-naphthol: This can be achieved by bromination of 2-naphthol using bromine in an appropriate solvent.

Formation of (6-bromo-2-naphthyloxy)acetate: The 6-bromo-2-naphthol is then reacted with bromoacetic acid ethyl ester in the presence of a base such as cesium carbonate in dimethylformamide (DMF) at room temperature.

Synthesis of (6-bromo(2-naphthyloxy))-N,N-dibenzamide: The (6-bromo-2-naphthyloxy)acetate is then subjected to further reactions to introduce the dibenzamide moiety.

Industrial Production Methods

Industrial production methods for (6-bromo(2-naphthyloxy))-N,N-dibenzamide would likely involve scaling up the laboratory synthesis procedures, optimizing reaction conditions for higher yields, and ensuring purity through techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

(6-bromo(2-naphthyloxy))-N,N-dibenzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom on the naphthalene ring can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different products.

Hydrolysis: The ester or amide bonds in the compound can be hydrolyzed to form corresponding acids or amines.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used for nucleophilic substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted naphthyl derivatives, while oxidation and reduction can lead to different oxidation states of the compound.

Scientific Research Applications

(6-bromo(2-naphthyloxy))-N,N-dibenzamide has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of potential pharmaceutical agents.

Materials Science: The compound can be utilized in the development of novel materials with specific properties.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of (6-bromo(2-naphthyloxy))-N,N-dibenzamide involves its interaction with specific molecular targets. The brominated naphthalene moiety can interact with various enzymes or receptors, potentially inhibiting or modulating their activity. The dibenzamide structure can also play a role in binding to specific sites on proteins or other biomolecules, affecting their function.

Comparison with Similar Compounds

Research Findings and Implications

• Synthetic Challenges : The dibenzamide structure may require optimized coupling conditions (e.g., elevated temperatures or catalysts) compared to simpler benzamides () .
• Structural Insights : X-ray studies of analogous compounds (e.g., ) suggest that trans-amide conformations are common, which may stabilize the target compound’s crystal lattice .
• Biological Relevance : Brominated benzamides often exhibit antimicrobial or anticancer activity (e.g., ), though the naphthyloxy group’s role remains unexplored .